Estra-1,3,5(10)-trien-17-one, 3-hydroxy-1,2-dimethyl-
Estra-1,3,5(10)-trien-17-one, 3-hydroxy-1,2-dimethyl-
Brand Name:
Vulcanchem
CAS No.:
1094-07-1
VCID:
VC0086980
InChI:
InChI=1S/C20H26O2/c1-11-12(2)19-13(10-17(11)21)4-5-14-15(19)8-9-20(3)16(14)6-7-18(20)22/h10,14-16,21H,4-9H2,1-3H3/t14-,15+,16+,20+/m1/s1
SMILES:
CC1=C(C=C2CCC3C(C2=C1C)CCC4(C3CCC4=O)C)O
Molecular Formula:
C20H26O2
Molecular Weight:
298.4 g/mol
Estra-1,3,5(10)-trien-17-one, 3-hydroxy-1,2-dimethyl-
CAS No.: 1094-07-1
Main Products
VCID: VC0086980
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol
| CAS No. | 1094-07-1 |
|---|---|
| Product Name | Estra-1,3,5(10)-trien-17-one, 3-hydroxy-1,2-dimethyl- |
| Molecular Formula | C20H26O2 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S)-3-hydroxy-1,2,13-trimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
| Standard InChI | InChI=1S/C20H26O2/c1-11-12(2)19-13(10-17(11)21)4-5-14-15(19)8-9-20(3)16(14)6-7-18(20)22/h10,14-16,21H,4-9H2,1-3H3/t14-,15+,16+,20+/m1/s1 |
| Standard InChIKey | JRPZUYCNRRIOPA-OLPIVMHESA-N |
| Isomeric SMILES | CC1=C(C=C2CC[C@@H]3[C@@H](C2=C1C)CC[C@]4([C@H]3CCC4=O)C)O |
| SMILES | CC1=C(C=C2CCC3C(C2=C1C)CCC4(C3CCC4=O)C)O |
| Canonical SMILES | CC1=C(C=C2CCC3C(C2=C1C)CCC4(C3CCC4=O)C)O |
| Synonyms | 3-Hydroxy-1,2-dimethylestra-1,3,5(10)-trien-17-one |
| PubChem Compound | 22295927 |
| Last Modified | Nov 11 2021 |
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